![molecular formula C22H24N4O2S2 B3006630 4-Methoxy-2-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-7-methyl-1,3-benzothiazole CAS No. 863001-42-7](/img/structure/B3006630.png)
4-Methoxy-2-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-7-methyl-1,3-benzothiazole
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Description
4-Methoxy-2-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-7-methyl-1,3-benzothiazole is a useful research compound. Its molecular formula is C22H24N4O2S2 and its molecular weight is 440.58. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Several studies have demonstrated the antimicrobial potential of compounds structurally related to 4-Methoxy-2-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-7-methyl-1,3-benzothiazole. Patel et al. (2011) synthesized derivatives that showed variable and modest antimicrobial activity against bacteria and fungi (Patel, Agravat, & Shaikh, 2011). Another study by Patel and Agravat (2009) also highlighted the considerable antibacterial activity of similar compounds (Patel & Agravat, 2009).
Antiproliferative Effects
Compounds structurally similar to the one have been studied for their antiproliferative effects. Kumar et al. (2014) reported a compound with potent activity against human leukemic cells (Kumar et al., 2014).
Crystal Structure and Computational Analysis
The crystal structures of related compounds have been studied, providing insights into their molecular configurations. Kumara et al. (2017) performed single-crystal X-ray diffraction studies and density functional theory (DFT) calculations on similar molecules (Kumara et al., 2017).
Serotonin Receptor Antagonism
Research has explored the potential of structurally related compounds in serotonin receptor antagonism. A study by Mahesh et al. (2005) focused on synthesizing novel derivatives that exhibited favorable serotonin3 antagonism in guinea pig ileum (Mahesh, Perumal, & Pandi, 2005).
QSAR Studies
Quantitative structure-activity relationship (QSAR) studies have been conducted on similar compounds, providing insights into their pharmacological potential. Al-Masoudi et al. (2011) investigated a series of derivatives using molecular orbital theory and DFT (Al-Masoudi, Salih, & Al-Soud, 2011).
Properties
IUPAC Name |
4-methoxy-2-[4-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-7-methyl-1,3-benzothiazole |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C22H24N4O2S2/c1-13-5-7-15(27-3)17-19(13)29-21(23-17)25-9-11-26(12-10-25)22-24-18-16(28-4)8-6-14(2)20(18)30-22/h5-8H,9-12H2,1-4H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDUQCAWONRTKDJ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)OC)N=C(S2)N3CCN(CC3)C4=NC5=C(C=CC(=C5S4)C)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O2S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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